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Introduction

Pantophysin, a member of the synaptophysin family, is an integral membrane protein found in
small transport vesicles within a wide range of cell types. As a homolog of the well-
characterized synaptophysin, pantophysin is implicated in the regulation of vesicular
trafficking, a fundamental process in cellular function. This technical guide provides a
comprehensive overview of pantophysin protein expression across various cell types, detailed
experimental methodologies for its detection, and an exploration of its role in cellular signaling
pathways.

Data Presentation: Pantophysin Expression Levels

Pantophysin is ubiquitously expressed, though its expression levels vary significantly across

different tissues and cell types. The following table summarizes the currently available data on
pantophysin expression. It is important to note that much of the existing data is qualitative or
semi-quantitative.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1171461?utm_src=pdf-interest
https://www.benchchem.com/product/b1171461?utm_src=pdf-body
https://www.benchchem.com/product/b1171461?utm_src=pdf-body
https://www.benchchem.com/product/b1171461?utm_src=pdf-body
https://www.benchchem.com/product/b1171461?utm_src=pdf-body
https://www.benchchem.com/product/b1171461?utm_src=pdf-body
https://www.benchchem.com/product/b1171461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

TissuelCell . Expression Method of
Organism ) Reference
Type Level Detection
Adipose Tissue Murine Abundant mMRNA  Northern Blot [1]
MRNA levels
3T3-L1 _ _ _
) Murine increase during Northern Blot [1]
Adipocytes ) )
adipogenesis
Pancreas Immunofluoresce
) Human Detected
(Exocrine cells) nce
Pancreas Immunofluoresce
] Human Detected
(Endocrine cells) nce
Liver (Cells
) ) Immunofluoresce
surrounding Bovine Detected [2]
nce
sinusoids)
Liver ) Immunofluoresce
Bovine Not Detected [2]
(Hepatocytes) nce
Various Tissues Significant
(e.g., brain, lung,  Bovine variation Immunoblot [2]

kidney)

between tissues

Signaling Pathways Involving Pantophysin

Pantophysin plays a crucial role in the intricate process of vesicle trafficking, particularly

through its interaction with the SNARE (Soluble N-ethylmaleimide-sensitive factor Attachment

protein REceptor) complex. This complex is central to the fusion of vesicles with their target

membranes, a critical step in processes like neurotransmitter release and hormone secretion.

The primary known signaling interaction of pantophysin involves its association with Vesicle-
Associated Membrane Protein 2 (VAMP2), a key v-SNARE protein. This interaction is
analogous to the well-established binding of its homolog, synaptophysin, to VAMP2 in neuronal

cells. By binding to VAMP2, pantophysin is thought to regulate the availability of VAMP2 to

form the SNARE core complex with t-SNARESs (target SNARES) on the plasma membrane,
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such as Syntaxin and SNAP-25. This regulatory role is crucial for the precise timing and control
of vesicle fusion.

In adipocytes, pantophysin is found on GLUT4-containing vesicles. The translocation of these
vesicles to the plasma membrane is a key step in insulin-stimulated glucose uptake. The
interaction of pantophysin with the SNARE machinery is therefore implicated in the regulation
of glucose metabolism.

Below are diagrams illustrating the logical relationships in pantophysin-mediated vesicle
trafficking.
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Pantophysin's role in the vesicle SNARE complex.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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